Cas no 1269291-45-3 ([2,4'-Bipyrimidin]-2'-amine)

• Product Name: [2,4'-Bipyrimidin]-2'-amine
• CAS No: 1269291-45-3
• MF: C₈H₇N₅
• MW: 173.174679994583
• CID: 1089398
• PubChem ID: 56956179
• Update Time: 2025-11-01

[2,4'-Bipyrimidin]-2'-amine Chemical and Physical Properties

Names and Identifiers

• [2,4'-Bipyrimidin]-2'-amine
• 4-pyrimidin-2-ylpyrimidin-2-amine
• DTXSID00719100
• 2,4/'-bipyriMidin-2/'-aMine
• 1269291-45-3
• SB56532
• 4-(PYRIMIDIN-2-YL)PYRIMIDIN-2-AMINE
• AKOS022172584
• 2,4'-bipyrimidin-2'-amine

• Inchi： 1S/C8H7N5/c9-8-12-5-2-6(13-8)7-10-3-1-4-11-7/h1-5H,(H2,9,12,13)
• InChI Key： WKCTYBIGVBQBEQ-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=CC=1C1N=CC=CN=1

Computed Properties

• Exact Mass: 173.07014524g/mol
• Monoisotopic Mass: 173.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77.6Ų

Additional information on [2,4'-Bipyrimidin]-2'-amine

Exploring the Potential of [2,4'-Bipyrimidin]-2'-amine (CAS No. 1269291-45-3)

The compound [2,4'-Bipyrimidin]-2'-amine, identified by the CAS registry number 1269291-45-3, has emerged as a significant molecule in various scientific and industrial applications. This compound belongs to the class of bipyrimidines, which are known for their unique structural properties and versatile functional groups. The presence of the amine group at the 2' position of the bipyrimidine core introduces additional reactivity and flexibility, making it a valuable substrate for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of [2,4'-Bipyrimidin]-2'-amine through various routes. One notable approach involves the condensation of amines with appropriately substituted pyrimidine derivatives under controlled conditions. This method not only ensures high yields but also allows for precise control over the stereochemistry and regioselectivity of the product. The ability to tailor the structure of [2,4'-Bipyrimidin]-2'-amine has opened up new avenues for its application in drug discovery and materials science.

In the field of pharmacology, [2,4'-Bipyrimidin]-2'-amine has shown promise as a potential lead compound for developing novel therapeutic agents. Its bipyrimidine backbone is structurally similar to several bioactive molecules, suggesting that it could exhibit interesting biological activities. For instance, studies have indicated that this compound may possess anti-inflammatory properties due to its ability to modulate key inflammatory pathways. Furthermore, its amine functionality could facilitate interactions with cellular targets, making it a candidate for designing drugs targeting specific diseases such as cancer or neurodegenerative disorders.

The electronic properties of [2,4'-Bipyrimidin]-2'-amine also make it an attractive material for optoelectronic applications. The conjugated system within the bipyrimidine framework allows for efficient charge transport and light absorption, which are critical characteristics for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has explored the use of this compound as a component in OLEDs, where it has demonstrated improved device performance compared to traditional materials.

Another area where [2,4'-Bipyrimidin]-2'-amine has shown potential is in catalysis. Its nitrogen-rich structure can act as a coordinating site for metal ions, enabling it to serve as a ligand in catalytic systems. This property has been leveraged in asymmetric catalysis, where it has been used to facilitate enantioselective reactions with high efficiency. The ability to recycle and reuse this compound in catalytic processes further enhances its appeal in sustainable chemistry.

Despite its numerous advantages, the practical application of [2,4'-Bipyrimidin]-2'-amine is not without challenges. Issues such as stability under harsh conditions and scalability of synthesis need to be addressed to ensure its widespread adoption. Ongoing research is focused on optimizing synthetic protocols and exploring novel functionalization strategies to overcome these limitations.

In conclusion, [2,4'-Bipyrimidin]-2'-amine (CAS No. 1269291-45-3) stands out as a versatile and multifaceted compound with applications spanning drug discovery, materials science, and catalysis. Its unique chemical structure and functional groups provide a foundation for innovative solutions across diverse fields. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific and technological frontiers.